Cas no 2248394-38-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate is a specialized heterocyclic compound featuring both isoindole and pyridine moieties. Its unique structure, combining a phthalimide core with a substituted pyridine carboxylate, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity at multiple sites, enabling derivatization for applications in drug development, particularly as a precursor for bioactive molecules. Its stability under standard conditions and compatibility with various synthetic protocols enhance its utility in medicinal chemistry. The presence of carbonyl and carboxylate functional groups further facilitates selective modifications, making it a versatile building block for constructing complex molecular frameworks.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate structure
2248394-38-7 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
CAS No:2248394-38-7
MF:C15H10N2O5
MW:298.25030374527
CID:6420302
PubChem ID:165857177
Update Time:2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248394-38-7
    • EN300-6514529
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
    • Inchi: 1S/C15H10N2O5/c1-16-8-4-7-11(12(16)18)15(21)22-17-13(19)9-5-2-3-6-10(9)14(17)20/h2-8H,1H3
    • InChI Key: AZWJABSQVQNDFS-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CN(C)C1=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 298.05897142g/mol
  • Monoisotopic Mass: 298.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 84Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6514529-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
0.05g
$263.0 2023-06-01
Enamine
EN300-6514529-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
0.1g
$275.0 2023-06-01
Enamine
EN300-6514529-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
0.25g
$288.0 2023-06-01
Enamine
EN300-6514529-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
0.5g
$300.0 2023-06-01
Enamine
EN300-6514529-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
1g
$314.0 2023-06-01
Enamine
EN300-6514529-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
2.5g
$614.0 2023-06-01
Enamine
EN300-6514529-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
5g
$908.0 2023-06-01
Enamine
EN300-6514529-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate
2248394-38-7
10g
$1346.0 2023-06-01

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No: 2248394-38-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate, identified by its CAS number 2248394-38-7, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The intricate framework of this molecule, featuring both isoindole and pyridine moieties, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex scaffolds, allowing researchers to systematically modify and optimize their properties. The presence of multiple reactive sites in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate offers a rich palette for chemical manipulation, enabling the development of novel analogs with tailored pharmacological profiles. This flexibility is particularly valuable in the pursuit of next-generation therapeutics targeting complex diseases.

In the context of current research, this compound has been investigated for its potential biological effects. Studies suggest that derivatives of this nature may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders and inflammatory conditions. The isoindole core, known for its structural stability and ability to interact with biological targets, provides a robust foundation for designing molecules with enhanced binding affinity and selectivity. Furthermore, the pyridine ring introduces additional functional possibilities, such as hydrogen bonding interactions or metal coordination capabilities, which can be leveraged to fine-tune the pharmacokinetic properties of the compound.

The 1-methyl group within the dihydropyridine moiety is particularly noteworthy, as it can influence both the electronic distribution and steric environment of the molecule. This feature has been exploited in previous studies to modulate receptor binding affinities and improve metabolic stability. By strategically positioning this substituent, researchers aim to enhance the compound's bioavailability and reduce off-target effects—a critical consideration in modern drug development.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate with biological targets. Molecular docking simulations have revealed promising binding interactions with enzymes such as cytochrome P450 family members and kinases, which are key players in numerous disease pathways. These insights have guided the design of more potent derivatives with improved pharmacological properties.

The dioxo group present in the isoindole ring system is another critical feature that contributes to the compound's reactivity and potential biological activity. This functionality can participate in hydrogen bonding networks or undergo further derivatization to introduce additional molecular recognition elements. Such modifications are essential for optimizing drug-like characteristics, including solubility, permeability, and cellular uptake.

Recent experimental data has highlighted the synthetic versatility of this compound class. Researchers have demonstrated successful modifications at multiple positions within the molecule without compromising its core structural integrity. This adaptability has allowed for rapid exploration of structure–activity relationships (SAR), accelerating the discovery process. For instance, introducing fluorinated substituents has been shown to enhance metabolic stability while maintaining or even improving target binding affinity.

The intersection of organic synthesis and medicinal chemistry has led to innovative approaches for preparing complex heterocycles like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2 oxo - 1 , 2 - dihydropyridine - 3 - carboxylate (CAS No: 2248394 - 38 - 7). Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled access to enantiomerically pure forms of these molecules—crucial for evaluating their stereoselective pharmacological effects. Such advances underscore the growing sophistication of synthetic methodologies tailored to pharmaceutical applications.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - methyl - 2 oxo - 1 , 2 dihydropyridine - 3 carboxylate ( CAS No: 2248394 -38 -7) represents a structurally intriguing compound with significant untapped potential in drug discovery. Its unique combination of functional groups and synthetic accessibility makes it an attractive scaffold for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover new biological activities and optimize synthetic routes, this molecule is poised to make meaningful contributions to future medical advancements.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd